Cas no 2411263-50-6 (N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide)

• Product Name: N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide
• CAS No: 2411263-50-6
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5778909
• PubChem ID: 146094320
• Update Time: 2025-06-08

N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide
• N-[(1,3-dioxaindan-5-yl)methyl]-N-(1-methylcyclopentyl)prop-2-enamide
• EN300-26588239
• Z3766086333
• 2411263-50-6

• Inchi： 1S/C17H21NO3/c1-3-16(19)18(17(2)8-4-5-9-17)11-13-6-7-14-15(10-13)21-12-20-14/h3,6-7,10H,1,4-5,8-9,11-12H2,2H3
• InChI Key： FFHXSBLAAZRNLQ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1=CC=C2C(=C1)OCO2)C1(C)CCCC1

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Additional information on N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide

Comprehensive Analysis of N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide (CAS No. 2411263-50-6)

N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide (CAS No. 2411263-50-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. The compound's molecular structure combines a benzodioxole moiety with a methylcyclopentyl group and an acrylamide functional group, making it a subject of interest for researchers exploring novel bioactive molecules.

The growing demand for specialized organic compounds in drug discovery has led to increased searches for terms like "benzodioxole derivatives," "cyclopentyl-containing compounds," and "acrylamide applications in pharmaceuticals." These search trends reflect the scientific community's interest in understanding the structure-activity relationships of such molecules. The presence of both lipophilic (methylcyclopentyl) and polar (acrylamide) groups in this compound suggests potential for diverse biological interactions, a topic frequently explored in current medicinal chemistry literature.

From a synthetic chemistry perspective, N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide represents an interesting case study in amide bond formation strategies. Researchers often search for "amide coupling methods" or "N-alkylation techniques," indicating widespread interest in the synthetic approaches that could be applied to this compound. The benzodioxole component, in particular, has been associated with various pharmacological activities, making this structural motif a hot topic in drug design discussions.

The compound's physicochemical properties are another area of research interest. Computational chemistry studies focusing on "molecular docking of benzodioxole compounds" or "ADMET prediction for acrylamide derivatives" often include molecules with similar structural features. The presence of the 1,3-benzodioxole system may influence the compound's metabolic stability, while the methylcyclopentyl group could affect its membrane permeability - both critical factors in pharmaceutical development.

Recent advances in analytical techniques have enabled more detailed characterization of complex molecules like N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide. Search queries such as "HPLC analysis of benzodioxole compounds" and "mass spectrometry of acrylamide derivatives" demonstrate the analytical challenges and solutions associated with such compounds. The compound's unique mass fragmentation pattern, resulting from its hybrid structure, makes it an interesting subject for mass spectrometry studies.

In the context of green chemistry, the synthesis of N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide raises questions about sustainable production methods. Researchers increasingly search for "green synthesis of amides" and "catalyst-free coupling reactions," reflecting the growing importance of environmentally friendly approaches in organic synthesis. The compound's structure presents opportunities for exploring atom-economical routes to similar molecules.

The potential biological activities of benzodioxole-containing compounds have been widely documented, with many showing promise in various therapeutic areas. While specific data on CAS 2411263-50-6 may be limited, the structural similarities to known bioactive molecules have prompted searches for "biological activities of benzodioxole derivatives" and "structure-activity relationships of N-substituted acrylamides." These research directions highlight the compound's relevance in current medicinal chemistry investigations.

From a regulatory perspective, the compound's classification and handling requirements are frequently searched topics. While N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide is not currently listed as a controlled substance, proper safety protocols should always be followed when handling any chemical compound. The scientific community's emphasis on responsible research practices is reflected in search trends for "chemical safety data sheets" and "proper handling of synthetic compounds."

The future research directions for CAS 2411263-50-6 and similar compounds may involve exploring their potential as building blocks for more complex molecules. Search terms like "benzodioxole as pharmacophore" and "design of hybrid molecules" indicate growing interest in utilizing such structural motifs in drug discovery. The compound's unique combination of features makes it a valuable subject for structure-based drug design studies.

In conclusion, N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)prop-2-enamide (CAS No. 2411263-50-6) represents an interesting case study in modern organic chemistry, combining multiple structural elements of pharmacological relevance. As research continues to explore the potential of benzodioxole derivatives and N-substituted acrylamides, this compound serves as a valuable reference point for understanding the synthetic challenges and biological potential of such hybrid molecules.